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Compound of Interest

Compound Name:
2-Methyl-4-

(trifluoromethoxy)aniline

Cat. No.: B1350612 Get Quote

This guide provides a comprehensive overview of 2-Methyl-4-(trifluoromethoxy)aniline,

focusing on its safe handling, risk mitigation, and application in a research and development

context. As a specialized intermediate, its unique chemical properties necessitate a robust

understanding of its hazard profile to ensure personnel safety and experimental integrity.

Chemical Identity and Physicochemical Properties
2-Methyl-4-(trifluoromethoxy)aniline (CAS No. 86256-59-9) is a fluorinated aromatic amine

that serves as a critical building block in organic synthesis, particularly within the

pharmaceutical and agrochemical industries.[1] The presence of the electron-withdrawing

trifluoromethoxy group and the methyl group on the aniline core creates a unique reactivity

profile that is highly valued by synthetic chemists.[2]

Understanding its fundamental properties is the first step in safe and effective utilization.
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Property Value Source(s)

CAS Number 86256-59-9 [1][3][4]

Molecular Formula C₈H₈F₃NO [1][3][5]

Molecular Weight 191.15 g/mol [1]

Appearance
Colorless to pale yellow clear

liquid
[1]

Water Solubility Immiscible [3]

GHS Hazard Identification and Toxicological Profile
This chemical is classified as hazardous. The following is a synthesis of GHS classifications

from authoritative safety data sheets. Adherence to these warnings is mandatory for mitigating

risk.

GHS Classification Summary
Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 3
H311: Toxic in contact with

skin

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Irritation Category 2
H319: Causes serious eye

irritation

(Source: Synthesized from Fisher Scientific SDS)[3]

Signal Word:Danger

Hazard Pictograms:

GHS06 (Skull and Crossbones)
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GHS08 (Health Hazard)

Toxicological Insights for the R&D Scientist
The primary routes of exposure are dermal contact, inhalation, and ingestion.[6] The "Toxic in

contact with skin" (H311) classification is of paramount importance in a laboratory setting.[3]

Anilines as a class can be readily absorbed through the skin, and this compound is no

exception. Systemic effects may occur following dermal exposure. The potential for skin and

serious eye irritation necessitates the stringent use of personal protective equipment (PPE).[3]

[6]

While specific data on carcinogenicity and reproductive toxicity for this exact molecule are not

widely available, many aniline derivatives are known to cause methemoglobinemia, a condition

where the blood's ability to carry oxygen is reduced.[7][8] Researchers should handle this

compound with the assumption that it may pose chronic health risks with repeated exposure.

Laboratory Handling and Risk Mitigation
A multi-layered approach combining engineering controls, administrative procedures, and

personal protective equipment is essential for the safe handling of 2-Methyl-4-
(trifluoromethoxy)aniline.

Engineering and Administrative Controls
Ventilation: All manipulations, including weighing, transferring, and use in reactions, must be

conducted within a certified chemical fume hood to minimize inhalation exposure.[9]

Facilities should be equipped with an eyewash station and a safety shower in the immediate

vicinity of the work area.[9]

Access Control: Store the chemical in a locked cabinet or a controlled-access area to

prevent unauthorized use.[6][10]

Hygiene Practices: Do not eat, drink, or smoke in laboratory areas.[6] Wash hands

thoroughly with soap and water after handling the material, before breaks, and at the end of

the workday.[7][9]

Personal Protective Equipment (PPE)
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The selection of PPE must be based on a thorough risk assessment of the specific procedures

being performed.

Protection Type Specification Rationale and Causality

Hand Protection

Nitrile or neoprene gloves.

Inspect prior to use and use

proper glove removal

technique.

The H311 "Toxic in contact

with skin" classification

requires robust dermal

protection. Contaminated

gloves must be disposed of

immediately as hazardous

waste.[7]

Eye/Face Protection
Chemical splash goggles

and/or a full-face shield.

Protects against splashes that

can cause serious eye irritation

(H319).[3][9]

Skin/Body Protection

A chemically resistant lab coat.

A complete chemical suit may

be required for large quantities

or spill cleanup.

Prevents accidental skin

contact on arms and body.

Contaminated clothing must be

removed immediately and

washed before reuse.[6][7]

Respiratory Protection

Not typically required if work is

performed in a fume hood. If

aerosols or vapors may be

generated outside a hood, a

NIOSH-approved respirator

with an organic vapor cartridge

is necessary.

Mitigates the risk of inhaling

harmful vapors (H332).[9]

Storage and Stability
Proper storage is critical to maintaining the chemical's purity and preventing hazardous

situations.

Conditions: Keep containers tightly closed in a dry, cool, and well-ventilated place.[6]

Incompatibilities: Store away from strong oxidizing agents and strong acids.[9]
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Degradation: The material may be sensitive to light and air, potentially leading to

discoloration over time.[9] Storage under an inert atmosphere (e.g., nitrogen or argon) is

recommended for long-term stability.

Standard Operating Procedures Workflow
The following diagrams illustrate the logical flow for safe handling and emergency response.

Preparation & Dispensing Experimental Use

Cleanup & Disposal

Receiving:
Verify chemical identity
and container integrity

Storage:
Cool, dry, ventilated,

away from incompatibles

Log in inventory Dispensing (in Fume Hood):
Don PPE, weigh/measure,

seal container promptly

Retrieve for use Reaction Setup:
Add to vessel in hood,

monitor reaction

Workup & Purification:
Quench, extract, purify
(e.g., chromatography)

Decontamination:
Clean glassware and

surfaces

Waste Disposal:
Collect all waste in
labeled containers

Final Disposal:
Transfer to licensed

waste handler

Click to download full resolution via product page

Caption: Standard workflow for handling 2-Methyl-4-(trifluoromethoxy)aniline.

Emergency Procedures
Immediate and correct response to an exposure or spill is critical.
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Exposure Event Occurs

Inhalation Skin Contact Eye Contact Ingestion

1. Move to fresh air.
2. If not breathing, give artificial respiration.

3. Seek immediate medical attention.

1. Immediately remove contaminated clothing.
2. Wash skin with soap and plenty of water for 15 min.

3. Seek immediate medical attention.

1. Rinse cautiously with water for at least 15 min.
2. Remove contact lenses, if present.
3. Seek immediate medical attention.

1. Do NOT induce vomiting.
2. Rinse mouth with water.

3. Seek immediate medical attention.

Click to download full resolution via product page

Caption: First aid response flowchart for different exposure routes.

Spill Response
Minor Spill: Evacuate non-essential personnel. Wearing appropriate PPE, absorb the spill

with an inert material (e.g., vermiculite, sand).[9] Collect the material into a suitable, closed

container for hazardous waste disposal.[3]

Major Spill: Evacuate the area immediately. Alert emergency services and prevent entry.[8]

Do not attempt to clean up without specialized training and equipment.

Fire Fighting
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[7]

Hazards: Combustion may produce toxic fumes, including carbon monoxide, nitrogen oxides

(NOx), and hydrogen fluoride.[6]

Protection: Firefighters must wear self-contained breathing apparatus (SCBA) and full

protective gear.[7]

Application in Synthesis: An Illustrative Protocol
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As a versatile intermediate, this aniline is often used in reactions targeting the amino group,

such as amide bond formation. The following is a generalized, illustrative protocol.

Objective: To form an amide via coupling with a carboxylic acid. This is a foundational reaction

in the synthesis of many biologically active molecules.

Methodology:

Reactor Setup: In a chemical fume hood, equip a dry, round-bottom flask with a magnetic stir

bar and a nitrogen inlet adapter.

Reagent Addition:

Charge the flask with 2-Methyl-4-(trifluoromethoxy)aniline (1.0 eq).

Add a suitable aprotic solvent (e.g., Dichloromethane or DMF).

Add the desired carboxylic acid (1.05 eq) and a coupling agent (e.g., HATU, 1.1 eq).

Finally, add a non-nucleophilic base (e.g., Diisopropylethylamine, 2.0 eq) dropwise at 0 °C.

Causality Note:The coupling agent activates the carboxylic acid to facilitate nucleophilic

attack by the aniline's amino group. The base scavenges the resulting acid byproduct.

Reaction Monitoring (Self-Validation):

Allow the reaction to warm to room temperature and stir for 2-16 hours.

Monitor the reaction's progress by Thin Layer Chromatography (TLC) or LC-MS, checking

for the consumption of the starting aniline. This step is crucial to ensure the reaction has

gone to completion before proceeding to workup.

Workup and Purification:

Upon completion, quench the reaction with water or a mild aqueous acid.

Extract the product into an organic solvent (e.g., Ethyl Acetate).
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Wash the organic layer sequentially with brine, a mild base (e.g., aq. NaHCO₃), and again

with brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the crude product via flash column chromatography to obtain the desired amide.

Waste Handling: All aqueous and organic waste from the workup and chromatography must

be collected in appropriately labeled hazardous waste containers for disposal by a licensed

company.[7]

Conclusion
2-Methyl-4-(trifluoromethoxy)aniline is an invaluable reagent in modern chemical synthesis

but possesses significant health hazards. A comprehensive understanding of its toxicological

profile, coupled with strict adherence to engineering controls, personal protective equipment,

and established safe handling protocols, is non-negotiable. By integrating these principles into

all laboratory workflows, researchers can safely harness the synthetic potential of this

compound to drive innovation in drug discovery and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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